2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Product Name, component content, use to
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N0349-10mM*1mLinDMSO |
Methyl Paraben |
99-76-3 | 99.91% | 10mM*1mLinDMSO |
￥550 | 2022-05-18 | |
| MedChemExpress | HY-N0349-100mg |
Methyl paraben |
99-76-3 | 99.81% | 100mg |
￥500 | 2024-04-15 | |
| Chemenu | CM157381-1000g |
Methyl 4-hydroxybenzoate |
99-76-3 | 95+% | 1000g |
$153 | 2021-06-17 | |
| S e l l e c k ZHONG GUO | S3985-25mg |
Methyl 4-hydroxybenzoate |
99-76-3 | 99.95% | 25mg |
¥794.72 | 2023-09-15 | |
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0836620335- 100g |
Methyl Paraben |
99-76-3 | 98.5% | 100g |
¥ 50.6 | 2021-05-18 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M108622-1g |
Methyl Paraben |
99-76-3 | ,99.5% | 1g |
¥112.90 | 2023-09-02 | |
| ChemFaces | CFN97571-20mg |
Methyl 4-hydroxybenzoate |
99-76-3 | >=98% | 20mg |
$30 | 2021-07-22 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | DH5799-100g |
Methyl Paraben |
99-76-3 | ≥99% | 100g |
￥95元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | DH5799-500g |
Methyl Paraben |
99-76-3 | ≥99% | 500g |
￥400元 | 2023-09-15 | |
| DC Chemicals | DCN-001-20 mg |
Methylparaben |
99-76-3 | >98%, Standard References Grade | 20mg |
$280.0 | 2022-02-28 |
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Methyl Paraben, with the chemical identity CAS No. 99-76-3, is a widely recognized and utilized compound in the field of pharmaceuticals, cosmetics, and biotechnology. This compound, also known as methyl p-hydroxybenzoate, has garnered significant attention due to its multifaceted applications and the evolving research that continues to uncover new possibilities for its use. The name Methyl Paraben itself encapsulates its chemical structure, which consists of a methyl ester group attached to a hydroxybenzoic acid backbone. This simple yet effective molecular configuration has made it a staple in various formulations, particularly where antimicrobial properties are desired.
The CAS No. 99-76-3 designation is not merely an identifier but a gateway to a wealth of scientific literature and industrial applications. This unique numerical code links researchers, manufacturers, and regulatory bodies to a standardized understanding of the compound's properties, synthesis methods, and safety profiles. In recent years, the study of Methyl Paraben has been further propelled by advancements in analytical chemistry and bioavailability studies, which have shed new light on its efficacy and potential side effects.
One of the most compelling aspects of Methyl Paraben is its role as a preservative in pharmaceutical formulations. Its ability to inhibit the growth of bacteria and fungi has made it an indispensable component in creams, lotions, and other topical medications. The antimicrobial activity is attributed to its phenolic group, which can disrupt microbial cell membranes. Recent studies have explored the mechanisms by which Methyl Paraben exerts its effects, revealing insights into its interaction with microbial enzymes and cellular structures.
In addition to its antimicrobial properties, Methyl Paraben has been investigated for its potential applications in drug delivery systems. Researchers have been particularly interested in how it can enhance the stability and bioavailability of active pharmaceutical ingredients (APIs). For instance, studies have shown that incorporating Methyl Paraben into polymeric matrices can improve the controlled release of drugs, leading to more consistent therapeutic effects. This has significant implications for chronic disease management, where sustained drug release is crucial.
The cosmetic industry has also embraced Methyl Paraben for its preservative qualities. In skincare products, it helps prevent spoilage by inhibiting microbial contamination. However, there has been ongoing debate about its safety profile in topical applications. While regulatory bodies like the FDA have deemed it Generally Recognized As Safe (GRAS) at certain concentrations, concerns about potential skin irritation and allergic reactions have led to research into alternative preservatives. Despite these concerns, Methyl Paraben remains a preferred choice for many formulations due to its cost-effectiveness and proven efficacy.
Recent advancements in green chemistry have prompted investigations into more sustainable alternatives to traditional preservatives like Methyl Paraben. Researchers are exploring biodegradable compounds that offer similar antimicrobial properties without posing environmental risks. For example, some studies have focused on plant-derived extracts that exhibit natural preservative activity. While these alternatives are promising, they often require further optimization before they can fully replace established compounds like Methyl Paraben.
The synthesis of Methyl Paraben is another area where innovation continues to thrive. Traditional methods involve the esterification of p-hydroxybenzoic acid with methanol in the presence of an acid catalyst. However, modern techniques such as enzymatic catalysis offer a more environmentally friendly approach. These methods reduce waste production and minimize the use of harsh chemicals, aligning with global sustainability goals. The development of efficient synthetic routes not only enhances production efficiency but also contributes to cost reduction, making Methyl Paraben more accessible for widespread use.
From a pharmacological perspective, the interaction between Methyl Paraben and biological systems has been a subject of intense research. Studies have examined how it crosses biological membranes and interacts with cellular components at a molecular level. This knowledge is crucial for developing derivatives with improved properties or for understanding potential toxicological effects. For instance, research has explored whether modifications to the hydroxybenzoate backbone can enhance antimicrobial activity while reducing skin irritation.
The regulatory landscape surrounding Methyl Paraben is another critical aspect that influences its application across industries. Regulatory agencies require extensive testing to ensure that products containing this compound are safe for human use. This includes toxicity studies, carcinogenicity assessments, and evaluations of cumulative exposure risks. Compliance with these regulations ensures that consumers can trust products incorporating Methyl Paraben, knowing that they meet stringent safety standards.
In conclusion,Methyl Paraben (CAS No. 99-76-3) remains a cornerstone in modern chemical and pharmaceutical applications due to its versatile properties and extensive research support. While challenges such as safety concerns and environmental impact continue to drive innovation in preservative technologies,Methyl Paraben stands out as a reliable choice for numerous industries worldwide。 As research progresses,the full potential of this compound will likely be further unlocked，leading to even broader applications in medicine，cosmetics，and beyond。
